Cas no 147350-51-4 (Carbamic acid, (4,5-diethoxy-2-nitrophenyl)-, 1-methylethyl ester)

Carbamic acid, (4,5-diethoxy-2-nitrophenyl)-, 1-methylethyl ester structure
147350-51-4 structure
Product Name:Carbamic acid, (4,5-diethoxy-2-nitrophenyl)-, 1-methylethyl ester
CAS No:147350-51-4
MF:C14H20N2O6
MW:312.318404197693
CID:1318720
PubChem ID:71346114
Update Time:2025-04-20

Carbamic acid, (4,5-diethoxy-2-nitrophenyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (4,5-diethoxy-2-nitrophenyl)-, 1-methylethyl ester
    • propan-2-yl N-(4,5-diethoxy-2-nitrophenyl)carbamate
    • 6-NO2-DFC
    • Propan-2-yl (4,5-diethoxy-2-nitrophenyl)carbamate
    • 147350-51-4
    • NS00067272
    • DTXSID10772302
    • Inchi: 1S/C14H20N2O6/c1-5-20-12-7-10(15-14(17)22-9(3)4)11(16(18)19)8-13(12)21-6-2/h7-9H,5-6H2,1-4H3,(H,15,17)
    • InChI Key: VOQKVAQOSJRKPG-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC(=C(C=C1OCC)[N+](=O)[O-])NC(=O)OC(C)C

Computed Properties

  • Exact Mass: 312.1322
  • Monoisotopic Mass: 312.13213636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 99.93
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